N,N-Dimethyl-2-oxoimidazolidine-1-carboxamide

• CAS RN: 2097-28-1
• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: N,N-dimethyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C6H11N3O2/c1-8(2)6(11)9-4-3-7-5(9)10/h3-4H2,1-2H3,(H,7,10)
• InChI Key: LRDXJLPHTXEZMI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCNC1=O

Description

N,N-Dimethyl-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C6H11N3O2 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 50 parts by volume of a 50% strength aqueous dimethylamine solution and 70 parts by volume of tetrahydrofurane was adjusted to pH = 8 with 5 N hydrochloric acid. 14.9 parts by weight of N-chlorocarbonyl-imidazolid-2-one were added gradually thereto while stirring and cooling with ice and the pH value was maintained by simultaneous addition of further dimethylamine solution. The mixture was further stirred until the pH was constant, the tetrahydrofurane was then stripped off and the residue was saturated with sodium chloride and repeatedly extracted with ethyl acetate. The organic solution was washed and saturated sodium chloride solution, dried over MgSO4 and filtered, and the solvent was evaporated off. The residue was recrystallized from acetone and dried in a vacuum desiccator over P2O5.